Cas no 1796970-90-5 (3-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)-1-[(naphthalen-1-yl)methyl]urea)

3-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)-1-[(naphthalen-1-yl)methyl]urea is a structurally complex urea derivative featuring dual thiophene and naphthalene moieties. The compound's design incorporates a hydroxy-substituted thiophene group, enhancing its potential for hydrogen bonding and solubility, while the naphthalene backbone contributes to aromatic interactions and rigidity. This molecular architecture suggests utility in medicinal chemistry, particularly as a scaffold for targeting protein-ligand interactions. The presence of multiple heterocycles and a urea linkage may confer selectivity in binding applications, making it a candidate for further investigation in drug discovery or material science. Its synthetic route likely involves multi-step functionalization, emphasizing precise control over regiochemistry and stereochemistry.
3-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)-1-[(naphthalen-1-yl)methyl]urea structure
1796970-90-5 structure
Product Name:3-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)-1-[(naphthalen-1-yl)methyl]urea
CAS No:1796970-90-5
MF:C22H20N2O2S2
MW:408.536402702332
CID:5371240
Update Time:2025-06-03

3-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)-1-[(naphthalen-1-yl)methyl]urea Chemical and Physical Properties

Names and Identifiers

    • 1-[[5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl]methyl]-3-(naphthalen-1-ylmethyl)urea
    • 3-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)-1-[(naphthalen-1-yl)methyl]urea
    • Inchi: 1S/C22H20N2O2S2/c25-21(17-10-11-27-14-17)20-9-8-18(28-20)13-24-22(26)23-12-16-6-3-5-15-4-1-2-7-19(15)16/h1-11,14,21,25H,12-13H2,(H2,23,24,26)
    • InChI Key: GKDKVCCPBANIQU-UHFFFAOYSA-N
    • SMILES: N(CC1SC(C(O)C2C=CSC=2)=CC=1)C(NCC1=C2C(C=CC=C2)=CC=C1)=O

3-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)-1-[(naphthalen-1-yl)methyl]urea Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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3-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)-1-[(naphthalen-1-yl)methyl]urea
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3-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)-1-[(naphthalen-1-yl)methyl]urea Related Literature

Additional information on 3-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)-1-[(naphthalen-1-yl)methyl]urea

Latest Research Briefing on 3-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)-1-[(naphthalen-1-yl)methyl]urea (CAS: 1796970-90-5)

In recent years, the compound 3-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)-1-[(naphthalen-1-yl)methyl]urea (CAS: 1796970-90-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining thiophene and naphthalene moieties, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, including its synthesis, biological activity, and potential clinical applications.

The synthesis of 3-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)-1-[(naphthalen-1-yl)methyl]urea involves a multi-step process that has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and confirm its structural integrity. These methodological advancements have facilitated more efficient production and quality control, paving the way for further preclinical and clinical investigations.

Recent in vitro and in vivo studies have shed light on the biological activity of this compound. Preliminary findings suggest that it exhibits potent inhibitory effects on specific enzymatic targets involved in inflammatory and oncogenic pathways. For instance, one study demonstrated its ability to modulate the activity of key kinases, which play a critical role in cell proliferation and survival. These findings highlight the compound's potential as a therapeutic agent for conditions such as cancer and chronic inflammatory diseases.

In addition to its kinase inhibitory properties, 3-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)-1-[(naphthalen-1-yl)methyl]urea has also been investigated for its pharmacokinetic profile. Studies have shown that the compound possesses favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, making it a viable candidate for further drug development. Researchers are particularly interested in its ability to cross the blood-brain barrier, which could open new avenues for treating neurological disorders.

Despite these promising results, challenges remain in the development of this compound as a therapeutic agent. Issues such as potential off-target effects and long-term toxicity need to be addressed through comprehensive preclinical studies. Ongoing research is focused on optimizing the compound's structure to enhance its selectivity and reduce adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-({5-[hydroxy(thiophen-3-yl)methyl]thiophen-2-yl}methyl)-1-[(naphthalen-1-yl)methyl]urea represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features and potent biological activity make it a valuable subject of ongoing research. Future studies will likely focus on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its therapeutic potential in various disease models. The continued investigation of this compound underscores the importance of interdisciplinary collaboration in advancing pharmaceutical innovation.

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